Cas no 30491-91-9 (1-cyanocyclobutane-1-carboxylic acid)

• Product Name: 1-cyanocyclobutane-1-carboxylic acid
• CAS No: 30491-91-9
• MF: C₆H₇NO₂
• MW: 125.125281572342
• MDL: MFCD11100208
• CID: 853577
• PubChem ID: 21540878
• Update Time: 2025-11-02

1-cyanocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxylic acid, 1-cyano-
• 1-cyanocyclobutane-1-carboxylic acid
• 1-Cyanocyclobutanecarboxylic acid
• 1-Cyan-1-cyclobutancarbonsaeure
• 1-Cyan-cyclobutancarbonsaeure
• 1-cyano-1-cyclobutanecarboxylic acid
• 1-Cyanocyclobutan-1-carbonsaeure
• 1-cyano-cyclobutanecarboxylic acid
• cyanocyclobutanecarboxylicacid
• EN300-69926
• CS-0052585
• DC-0801
• SCHEMBL5551595
• 30491-91-9
• 1-cyanocyclobutanecarboxylicacid
• DTXSID00615759
• SY041572
• AB91793
• Z825761124
• 1-cyanocyclobutanecarboxylic acid, AldrichCPR
• F8889-0862
• J-504540
• MFCD11100208
• UMPNPEAXNWBDME-UHFFFAOYSA-N
• AKOS005072158
• P17752

• MDL： MFCD11100208
• Inchi： 1S/C6H7NO2/c7-4-6(5(8)9)2-1-3-6/h1-3H2,(H,8,9)
• InChI Key： UMPNPEAXNWBDME-UHFFFAOYSA-N
• SMILES： OC(C1(C#N)CCC1)=O

Computed Properties

• Exact Mass: 125.04800
• Monoisotopic Mass: 125.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 61.1Ų

Experimental Properties

• Melting Point: 68-69°
• PSA: 61.09000
• LogP: 0.76488

1-cyanocyclobutane-1-carboxylic acid Security Information

• Hazard Category Code： 25-36-52
• Safety Instruction： 26-45
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on 1-cyanocyclobutane-1-carboxylic acid

Comprehensive Guide to 1-Cyanocyclobutane-1-carboxylic Acid (CAS No. 30491-91-9): Properties, Applications, and Market Insights

1-Cyanocyclobutane-1-carboxylic acid (CAS 30491-91-9) is a versatile cyclic carboxylic acid derivative that has gained significant attention in pharmaceutical and organic synthesis research. This compound, characterized by its unique cyclobutane ring structure bearing both cyano and carboxylic acid functional groups, serves as a valuable building block in medicinal chemistry. Recent interest in this compound has surged due to its potential applications in developing novel small molecule drugs and bioactive compounds.

The molecular structure of 1-cyanocyclobutane-1-carboxylic acid presents interesting stereochemical properties that make it particularly useful in asymmetric synthesis. Researchers are exploring its role in creating chiral intermediates for various therapeutic agents. The compound's rigid cyclobutane framework offers conformational constraints that can enhance binding affinity in drug-target interactions, making it valuable for structure-activity relationship (SAR) studies.

In pharmaceutical applications, 30491-91-9 has shown promise as a precursor for protease inhibitors and enzyme modulators. Its structural features allow for diverse chemical modifications, enabling medicinal chemists to develop compounds with improved pharmacokinetic properties. Recent publications highlight its use in developing potential treatments for metabolic disorders and neurological conditions, aligning with current trends in precision medicine and personalized therapeutics.

The synthesis of 1-cyanocyclobutane-1-carboxylic acid typically involves ring-closing reactions of appropriately functionalized precursors. Modern synthetic approaches emphasize atom-economical methods and green chemistry principles, reflecting the growing demand for sustainable chemical processes. Recent advancements in flow chemistry and continuous manufacturing have improved the scalability of its production, addressing key challenges in process chemistry optimization.

Analytical characterization of CAS 30491-91-9 employs standard techniques including NMR spectroscopy, mass spectrometry, and HPLC analysis. The compound typically appears as a white to off-white crystalline powder with specific spectroscopic fingerprints that facilitate quality control in research and production settings. Proper storage conditions (typically at 2-8°C in airtight containers) ensure stability and prevent degradation of this hygroscopic material.

Market trends indicate growing demand for 1-cyanocyclobutane-1-carboxylic acid among contract research organizations (CROs) and pharmaceutical developers. The compound's pricing reflects its high purity grade requirements and specialized synthesis. Current research focuses on developing more efficient synthetic routes to meet the increasing needs of drug discovery programs while maintaining cost-effectiveness and regulatory compliance.

From a regulatory perspective, 30491-91-9 is not currently classified as a controlled substance in major pharmaceutical markets. However, researchers must adhere to standard laboratory safety protocols when handling this compound, including proper personal protective equipment (PPE) and ventilation controls. Material Safety Data Sheets (MSDS) provide detailed guidance on safe handling procedures for this research chemical.

The future outlook for 1-cyanocyclobutane-1-carboxylic acid appears promising, with potential applications expanding into bioconjugation chemistry and materials science. Its unique structural features continue to inspire innovative applications in medicinal chemistry and chemical biology. As synthetic methodologies advance and biological screening becomes more sophisticated, this compound is likely to play an increasingly important role in innovative drug development pipelines.

For researchers seeking high-quality 1-cyanocyclobutane-1-carboxylic acid, several specialty chemical suppliers offer the compound in various quantities and purity grades. When sourcing this material, scientists should verify certificates of analysis and consider the supplier's reputation for consistent quality. The compound's growing importance in drug discovery ensures its continued relevance in pharmaceutical research and development.